molecular formula C10H8BrN B1285243 2-Bromo-8-methylquinoline CAS No. 99073-81-1

2-Bromo-8-methylquinoline

Cat. No. B1285243
CAS RN: 99073-81-1
M. Wt: 222.08 g/mol
InChI Key: LGBSPUHZUXLUSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-8-methylquinoline (2-Br-8-Mq) is an aromatic heterocyclic compound that belongs to the quinoline family. It is a colorless solid with a molecular formula of C9H7BrN and a molecular weight of 197.08 g/mol. 2-Br-8-Mq is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has a wide range of applications due to its unique molecular structure and reactivity.

Scientific Research Applications

1. Synthesis and Chemical Transformations

2-Bromo-8-methylquinoline has been a subject of interest in synthetic chemistry. Choi and Chi (2004) demonstrated the preparation of 7-alkylamino-2-methylquinoline-5,8-diones from 6-bromo-2-methylquinoline-5,8-dione, showcasing the versatility of bromo-methylquinolines in chemical transformations (Choi & Chi, 2004). Additionally, Wlodarczyk et al. (2011) explored the Knorr synthesis of 6-Bromo-4-methylquinolin-2(1H)-one, a process crucial for creating materials needed in research on infectious diseases (Wlodarczyk et al., 2011).

2. Biological Evaluation and Applications

In 2014, Siddappa and Sultana Mayana synthesized and evaluated the biological activities of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and its metal complexes. This study highlighted the potential of bromo-methylquinoline derivatives in medicinal chemistry, particularly in antibacterial and antifungal activities (Siddappa & Sultana Mayana, 2014).

3. Photophysical Properties and Applications

Zhu et al. (2006) explored the use of 8-Bromo-7-hydroxyquinoline as a photoremovable protecting group, particularly for physiological applications. This compound's efficient photolysis and low fluorescence make it suitable for studying cell physiology with light, especially in two-photon excitation scenarios (Zhu et al., 2006).

4. Coordination Chemistry

Research by Edwards et al. (2011) on transition metal halide salts of 8-methylquinolinium highlighted the interaction of bromo-methylquinolines with various metal ions. This study provides insights into the coordination chemistry of bromo-methylquinolines, which is essential for the development of new materials and catalysts (Edwards et al., 2011).

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry, with plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . Therefore, future research could focus on the synthesis and functionalization of 2-Bromo-8-methylquinoline for potential biological and pharmaceutical applications.

properties

IUPAC Name

2-bromo-8-methylquinoline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8BrN/c1-7-3-2-4-8-5-6-9(11)12-10(7)8/h2-6H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LGBSPUHZUXLUSJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=CC=C1)C=CC(=N2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8BrN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90577170
Record name 2-Bromo-8-methylquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90577170
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

99073-81-1
Record name 2-Bromo-8-methylquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90577170
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Bromo-8-methylquinoline
Reactant of Route 2
Reactant of Route 2
2-Bromo-8-methylquinoline
Reactant of Route 3
Reactant of Route 3
2-Bromo-8-methylquinoline
Reactant of Route 4
Reactant of Route 4
2-Bromo-8-methylquinoline
Reactant of Route 5
Reactant of Route 5
2-Bromo-8-methylquinoline
Reactant of Route 6
2-Bromo-8-methylquinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.